![molecular formula C7H5IO2Zn B2620115 3,4-(Methylenedioxy)phenylzinc iodide 0.5 M in Tetrahydrofuran CAS No. 1357013-37-6](/img/structure/B2620115.png)
3,4-(Methylenedioxy)phenylzinc iodide 0.5 M in Tetrahydrofuran
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Description
3,4-(Methylenedioxy)phenylzinc iodide 0.5 M in Tetrahydrofuran is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Spectral Characterization
Organometallic compounds, such as phenylzinc iodide derivatives, often play a crucial role in the synthesis of new chemicals with potential applications in pharmaceuticals and materials science. For example, a study on the synthesis and antimicrobial activity of substituted thiazolyl derivatives of 2-quinolones demonstrates the utility of organometallic compounds in creating new molecules with biological activity (Katagi et al., 2013).
Material Science and Semiconductors
In material science, organometallic compounds are instrumental in developing semiconducting materials. Research on semiconducting tin and lead iodide perovskites with organic cations highlights the potential for using organometallic chemistry to create materials with specific optical and electronic properties, which could be applicable to solar cells and photovoltaic devices (Stoumpos et al., 2013).
Catalysis and Organic Transformations
Organometallic compounds are also central to catalysis and organic transformations. For instance, the development of an improved Cu-based catalyst system for the reactions of alcohols with aryl halides demonstrates the significance of organometallics in facilitating efficient synthetic pathways, potentially including the activation or manipulation of compounds similar to "3,4-(Methylenedioxy)phenylzinc iodide" (Altman et al., 2008).
Environmental and Biological Studies
Lastly, organometallic chemistry plays a role in environmental and biological studies. Research on bacteria-mediated methylation of iodine in marine and terrestrial environments underscores the environmental significance of organometallic reactions, hinting at the complex interplay between organometallic compounds and biosystems (Amachi et al., 2001).
properties
IUPAC Name |
5H-1,3-benzodioxol-5-ide;iodozinc(1+) |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5O2.HI.Zn/c1-2-4-7-6(3-1)8-5-9-7;;/h1,3-4H,5H2;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNVIDMGKROVNHJ-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=[C-]C=C2.[Zn+]I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO2Zn |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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